Cas no 2195966-30-2 (1-(1-Phenyl-6,7-dihydro-4H-imidazo[4,5-c]pyridin-5-yl)prop-2-en-1-one)

1-(1-Phenyl-6,7-dihydro-4H-imidazo[4,5-c]pyridin-5-yl)prop-2-en-1-one is a heterocyclic compound featuring an imidazo[4,5-c]pyridine core with a phenyl substituent and an acryloyl functional group. This structure imparts potential reactivity for further derivatization, particularly in medicinal chemistry and materials science applications. The presence of the α,β-unsaturated ketone moiety allows for Michael addition reactions, making it a versatile intermediate for synthesizing more complex molecules. Its fused bicyclic system may contribute to enhanced binding affinity in biologically active compounds. The product is typically handled under inert conditions due to the acryloyl group's sensitivity to polymerization. Suitable for research applications requiring selective functionalization of imidazo[4,5-c]pyridine scaffolds.
1-(1-Phenyl-6,7-dihydro-4H-imidazo[4,5-c]pyridin-5-yl)prop-2-en-1-one structure
2195966-30-2 structure
Product Name:1-(1-Phenyl-6,7-dihydro-4H-imidazo[4,5-c]pyridin-5-yl)prop-2-en-1-one
CAS No:2195966-30-2
MF:C15H15N3O
MW:253.299103021622
CID:5409713
PubChem ID:132317728
Update Time:2025-06-09

1-(1-Phenyl-6,7-dihydro-4H-imidazo[4,5-c]pyridin-5-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-{1-phenyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-5-yl}prop-2-en-1-one
    • 2195966-30-2
    • 1-(1-Phenyl-6,7-dihydro-4H-imidazo[4,5-c]pyridin-5-yl)prop-2-en-1-one
    • EN300-7521937
    • 1-(1-Phenyl-1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridin-5-yl)prop-2-en-1-one
    • Z3488839804
    • Inchi: 1S/C15H15N3O/c1-2-15(19)17-9-8-14-13(10-17)16-11-18(14)12-6-4-3-5-7-12/h2-7,11H,1,8-10H2
    • InChI Key: VRIIRKIRXVHXGV-UHFFFAOYSA-N
    • SMILES: O=C(C=C)N1CC2=C(CC1)N(C1C=CC=CC=1)C=N2

Computed Properties

  • Exact Mass: 253.121512110g/mol
  • Monoisotopic Mass: 253.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 38.1Ų

1-(1-Phenyl-6,7-dihydro-4H-imidazo[4,5-c]pyridin-5-yl)prop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7521937-1.0g
1-{1-phenyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-5-yl}prop-2-en-1-one
2195966-30-2 95.0%
1.0g
$0.0 2025-03-10

Additional information on 1-(1-Phenyl-6,7-dihydro-4H-imidazo[4,5-c]pyridin-5-yl)prop-2-en-1-one

1-(1-Phenyl-6,7-dihydro-4H-imidazo[4,5-c]pyridin-5-yl)prop-2-en-1-one (CAS No. 2195966-30-2): A Comprehensive Overview

1-(1-Phenyl-6,7-dihydro-4H-imidazo[4,5-c]pyridin-5-yl)prop-2-en-1-one (CAS No. 2195966-30-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The molecular structure of 1-(1-Phenyl-6,7-dihydro-4H-imidazo[4,5-c]pyridin-5-yl)prop-2-en-1-one is characterized by a conjugated system that includes a phenyl ring and an imidazopyridine moiety. The presence of these functional groups imparts the molecule with high chemical stability and the ability to interact with various biological targets. Recent studies have highlighted the importance of such structural features in modulating biological activities and improving pharmacokinetic properties.

In the context of drug discovery, 1-(1-Phenyl-6,7-dihydro-4H-imidazo[4,5-c]pyridin-5-yl)prop-2-en-1-one has been evaluated for its potential as a lead compound in the development of new therapeutic agents. One of the key areas of interest is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-(1-Phenyl-6,7-dihydro-4H-imidazo[4,5-c]pyridin-5-yl)prop-2-en-1-one has also demonstrated significant anti-cancer activity. Preclinical studies have reported that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The neuroprotective effects of 1-(1-Phenyl-6,7-dihydro-4H-imidazo[4,5-c]pyridin-5-yl)prop-2-en-1-one have also been investigated. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, this compound has shown the ability to reduce oxidative stress and prevent neuronal cell death. These findings suggest that it may have therapeutic potential in the management of neurodegenerative disorders.

In terms of pharmacokinetics, 1-(1-Phenyl-6,7-dihydro-4H-imidazo[4,5-c]pyridin-5-y l)prop - 2 - en - 1 - one exhibits favorable properties such as good oral bioavailability and low toxicity. These characteristics are crucial for its development as a viable drug candidate. Additionally, its chemical stability ensures that it can be formulated into various dosage forms without significant degradation.

The safety profile of 1-(1 - Phenyl - 6 , 7 - dihydro - 4 H - imidazo [ 4 , 5 - c ] pyridin - 5 - yl ) prop - 2 - en - 1 - one has been extensively evaluated through both in vitro and in vivo studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. This favorable safety profile further supports its potential for clinical translation.

In conclusion, 1-(1 - Phenyl - 6 , 7 - dihydro - 4 H - imidazo [ 4 , 5 - c ] pyridin - 5 - yl ) prop - 2 - en - 1 - one (CAS No. 2195966 - 30 - 2) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an attractive candidate for further development in drug discovery programs. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use.

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